Iron(2+) methacrylate

• CAS RN: 94275-76-0
• Molecular Formula: C8H10FeO4
• Molecular Weight: 226.01 g/mol
• IUPAC Name: iron(2+);2-methylprop-2-enoate
• InChI: InChI=1S/2C4H6O2.Fe/c2*1-3(2)4(5)6;/h2*1H2,2H3,(H,5,6);/q;;+2/p-2
• InChI Key: ZWZHJDRBENYHMK-UHFFFAOYSA-L
• Canonical SMILES: CC(=C)C(=O)[O-].CC(=C)C(=O)[O-].[Fe+2]

Description

Iron(2+) methacrylate is a useful research compound. Its molecular formula is C8H10FeO4 and its molecular weight is 226.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

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For example, a method has been proposed, in which methacrylic acid, an alkaline metal and an iron salt such as iron nitrate are mixed in a solvent such as water, and iron methacrylate is produced by salt exchange (Patent Literature 1). Since this method has a difficulty in securely completing salt exchange, iron methacrylate is difficult to obtain in a high yield of 90% or higher. The method has further problems such as a reduction in purity due to contamination of iron methacrylate with impurities derived from nitric acid, and a rise in the cost because of necessity of filtration and drying processes. In the case where a hydroxyalkyl methacrylate is produced by using the prepared iron methacrylate as a catalyst, there are concern about problems, such as by-production of impurities, coloration and the like derived from nitric acid contained in the catalyst raw material.